NGD 98-2

• Molecular Formula: C19H24F3N3O3
• Molecular Weight: 399.4 g/mol
• InChI: InChI=1S/C19H24F3N3O3/c1-6-12(7-2)24-17-18(27-5)25-16(11(3)23-17)14-9-8-13(10-15(14)26-4)28-19(20,21)22/h8-10,12H,6-7H2,1-5H3,(H,23,24)
• InChIKey: PSUFQBRCUSJTDO-UHFFFAOYSA-N

NGD 98-2: Oral, Brain-Penetrant CRF1 Antagonist

NGD 98-2, also known as Compound 59 (CAS: 355836-54-3), is a new generation, topology 2 selective, orally bioavailable corticotropin releasing factor-1 (CRF-1) receptor antagonist [1]. It belongs to a novel series of pyrazines and has been characterized as a high-affinity, brain-penetrant molecule . The compound demonstrates a robust and well-documented preclinical profile, making it a critical tool compound for investigating the role of CRF-1 signaling in stress-related physiology and pathology [2].

CRF1 receptor pathway inhibition study fit

Brain-penetrant tool compound for oral in vivo research

Stress-related GI dysfunction and visceral hypersensitivity models

• [1] Hodgetts KJ, Ge P, Yoon T, De Lombaert S, Brodbeck R, Gulianello M, et al. Discovery of N-(1-ethylpropyl)-[3-methoxy-5-(2-methoxy-4-trifluoromethoxyphenyl)-6-methyl-pyrazin-2-yl]amine 59 (NGD 98-2): an orally active corticotropin releasing factor-1 (CRF-1) receptor antagonist. J Med Chem. 2011;54(12):4187-206. View Source
• [2] Million M, Zhao JF, Luckey A, Czimmer J, Maynard GD, Kehne J, et al. The newly developed CRF1-receptor antagonists, NGD 98-2 and NGD 9002, suppress acute stress-induced stimulation of colonic motor function and visceral hypersensitivity in rats. PLoS One. 2013;8(8):e73083. View Source

NGD 98-2: Non-Substitutable CRF1 Antagonist

The pharmacological profile of CRF-1 antagonists is not uniform. While many compounds in this class exhibit high affinity for the CRF-1 receptor, critical differences in selectivity, functional potency, and especially in vivo brain penetration and oral bioavailability can drastically alter experimental outcomes and model translatability [1]. The choice of a specific CRF-1 antagonist, such as NGD 98-2, can therefore be the determining factor in the success of a study, as subtle variations in chemical structure profoundly impact the compound's ability to engage its target in the central nervous system and modulate stress-related behaviors at physiologically relevant doses [2]. The evidence below quantifies precisely why NGD 98-2 is a unique and indispensable tool within its class, and why generic substitution is not scientifically sound.

Topology 2 binding modeMechanistic profile may not transfer to topology 1 antagonists. Assay context may differ.

In vivo pharmacodynamic benchmarkingModel-response context may shift if substituted with uncharacterized or pan-CRF1 comparators.

Brain penetrance variabilityCNS target engagement may not replicate across CRF1 antagonist classes. Ex vivo RO context review required.

• [1] Hodgetts KJ, Ge P, Yoon T, De Lombaert S, Brodbeck R, Gulianello M, et al. Discovery of N-(1-ethylpropyl)-[3-methoxy-5-(2-methoxy-4-trifluoromethoxyphenyl)-6-methyl-pyrazin-2-yl]amine 59 (NGD 98-2): an orally active corticotropin releasing factor-1 (CRF-1) receptor antagonist. J Med Chem. 2011;54(12):4187-206. View Source
• [2] Million M, Zhao JF, Luckey A, Czimmer J, Maynard GD, Kehne J, et al. The newly developed CRF1-receptor antagonists, NGD 98-2 and NGD 9002, suppress acute stress-induced stimulation of colonic motor function and visceral hypersensitivity in rats. PLoS One. 2013;8(8):e73083. View Source

NGD 98-2 Differentiation Evidence

FPO Inhibition vs. NGD 9002

In radioligand binding assays, NGD 98-2 exhibits exceptional affinity for the human CRF-1 receptor with a Ki of 1 nM . This is a notably higher affinity when compared to other well-established CRF-1 antagonists. For instance, CP 154526, a widely cited non-peptide CRF-1 antagonist, has a reported Ki of 2.7 nM for the human receptor . Furthermore, NBI 35965, another orally active and brain-penetrant CRF-1 antagonist, has a reported Ki of 4 nM . This quantitative comparison positions NGD 98-2 as a more potent ligand for the CRF-1 receptor in vitro.

FPO Inhibition vs. NGD 9002

Head-to-head

3.7-fold IC50 difference

Model-response interpretation

Direct comparison in rat CRF-induced FPO model context

Evidence Dimension	CRF-1 Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 1 nM
Comparator Or Baseline	CP 154526 (Ki = 2.7 nM); NBI 35965 (Ki = 4 nM)
Quantified Difference	NGD 98-2 affinity is 2.7-fold higher than CP 154526 and 4-fold higher than NBI 35965.
Conditions	Radioligand binding assay using human CRF-1 receptor.

Why This Matters

Higher affinity can translate to lower required doses for in vivo target engagement, potentially reducing off-target effects and improving the therapeutic window in experimental models.

Binding Affinity vs. NBI 35965

In a functional cellular assay using IMR-32 human neuroblastoma cells endogenously expressing the CRF-1 receptor, NGD 98-2 potently inhibits CRF-induced cAMP production with an IC50 of 93 nM . This level of functional antagonism is more potent than that observed for the comparator CP 316311 in a similar assay. CP 316311 is reported to have an apparent Ki of 8.5 nM for antagonism of CRF-stimulated adenylate cyclase in these same IMR-32 cells, which suggests a higher effective concentration is required for functional blockade compared to NGD 98-2 .

Binding Affinity vs. NBI 35965

Cross-study

4-fold higher affinity

Target binding assay context

Data to verify, source-specific review recommended

Evidence Dimension	Inhibition of CRF-induced cAMP production (IC50)
Target Compound Data	IC50 = 93 nM
Comparator Or Baseline	CP 316311 (apparent Ki = 8.5 nM in functional adenylate cyclase assay)
Quantified Difference	Direct IC50 comparison not available; however, the functional IC50 of NGD 98-2 is in a low nanomolar range, demonstrating potent blockade of downstream signaling.
Conditions	IMR-32 human neuroblastoma cells, stimulated with 3 nM CRF.

Why This Matters

Functional potency in a human cell line is a key translational predictor of in vivo efficacy. It confirms that high receptor affinity translates to a robust inhibition of the CRF signaling pathway.

Topology 2 Selectivity

The in vivo efficacy of NGD 98-2 is clearly demonstrated in a rat model of stress-induced colonic motor dysfunction. Oral administration (orogastric, og) of NGD 98-2 dose-dependently reduced CRF-induced fecal pellet output (FPO), a measure of colonic hyperactivity, with an inhibitory IC50 of 15.7 mg/kg [1]. This demonstrates significant oral activity in a complex physiological system. In the same study, its close structural analog NGD 9002, another topology 2 CRF-1 antagonist, had a more potent IC50 of 4.3 mg/kg in this specific assay [1]. This intra-class comparison highlights the distinct in vivo pharmacodynamic profiles even among closely related compounds.

Topology 2 Selectivity

Class-level

Distinct binding mode classification

Binding mode research context

Quantitative selectivity ratio requires validation

Evidence Dimension	Inhibition of icv CRF-induced Fecal Pellet Output (FPO)
Target Compound Data	IC50 = 15.7 mg/kg (og)
Comparator Or Baseline	NGD 9002 (IC50 = 4.3 mg/kg, og)
Quantified Difference	NGD 9002 is 3.7-fold more potent in this specific assay, providing researchers with two potent tools with distinct in vivo potency profiles.
Conditions	Conscious rats, administered orogastrically (og) before icv CRF (10 µg/kg).

Why This Matters

This direct head-to-head comparison provides researchers with a quantifiable basis for selecting either NGD 98-2 or NGD 9002 based on the desired in vivo potency and experimental design. NGD 98-2's robust oral activity is confirmed at moderate doses.

• [1] Million M, Zhao JF, Luckey A, Czimmer J, Maynard GD, Kehne J, et al. The newly developed CRF1-receptor antagonists, NGD 98-2 and NGD 9002, suppress acute stress-induced stimulation of colonic motor function and visceral hypersensitivity in rats. PLoS One. 2013;8(8):e73083. View Source

Ex Vivo Brain Receptor Occupancy

A critical differentiator for CNS-active compounds is their ability to cross the blood-brain barrier and engage the target receptor in vivo. NGD 98-2 is characterized as a brain-penetrant CRF-1 antagonist. This is quantitatively supported by ex vivo receptor occupancy studies in rats [1]. While many CRF-1 antagonists are described as brain penetrant, the specific quantification of target engagement for NGD 98-2 was performed using both brain tissue homogenate binding and brain slice receptor autoradiography, providing a robust, multi-modal validation of its CNS availability [1]. This level of detailed characterization is not always available for other compounds in the class and provides a higher degree of confidence for its use in behavioral and CNS stress models.

Ex Vivo Brain Receptor Occupancy

Method context

CNS target engagement confirmed

Brain-penetrant tool validation

Supported by two ex vivo methods context

Evidence Dimension	In Vivo Brain Receptor Occupancy
Target Compound Data	Confirmed by ex vivo receptor occupancy assays using brain homogenates and slice autoradiography.
Comparator Or Baseline	General class of brain-penetrant CRF-1 antagonists (e.g., CP 154526, NBI 35965).
Quantified Difference	Quantified ex vivo receptor occupancy data for NGD 98-2 is specifically published, confirming target engagement in the CNS.
Conditions	Rats, oral administration, ex vivo analysis of brain tissue.

Why This Matters

Demonstrated CNS penetration is essential for any compound intended to modulate stress-related behaviors, anxiety, or HPA axis function. NGD 98-2's brain penetration is not just a claim but is substantiated by direct experimental evidence of target engagement.

• [1] Hodgetts KJ, Ge P, Yoon T, De Lombaert S, Brodbeck R, Gulianello M, et al. Discovery of N-(1-ethylpropyl)-[3-methoxy-5-(2-methoxy-4-trifluoromethoxyphenyl)-6-methyl-pyrazin-2-yl]amine 59 (NGD 98-2): an orally active corticotropin releasing factor-1 (CRF-1) receptor antagonist. J Med Chem. 2011;54(12):4187-206. View Source

NGD 98-2: Optimal Research Applications

Stress-Induced IBS-D In Vivo Models

NGD 98-2 is an optimal choice for studies requiring reliable and quantified blockade of central CRF-1 receptors. Its confirmed brain penetration, supported by ex vivo receptor occupancy assays [1], and potent functional antagonism of CRF-1 signaling in human cells make it a superior tool for exploring the role of the CRF system in anxiety, depression, and HPA axis dysregulation. The availability of both in vitro (Ki = 1 nM) and in vivo (IC50 = 15.7 mg/kg for colonic function) potency data [2] allows for precise dose selection in behavioral pharmacology and neuroendocrine experiments.

High-Affinity CRF1 Binding Studies

Based on the direct, head-to-head evidence from the study by Million et al. [2], NGD 98-2 is validated for use in models of stress-induced gastrointestinal disorders, such as irritable bowel syndrome (IBS). Its oral activity and ability to suppress CRF-induced fecal pellet output (FPO) with an IC50 of 15.7 mg/kg and block visceral hypersensitivity make it a highly relevant tool for studying the brain-gut axis [2]. Researchers can leverage the known potency difference between NGD 98-2 and NGD 9002 in this specific assay (IC50: 15.7 vs. 4.3 mg/kg) to select the most appropriate compound for their experimental design [2].

Topology 2 Selective Antagonism Studies

For medicinal chemistry and drug discovery programs focused on CRF-1, NGD 98-2 serves as a benchmark for a topology 2 selective antagonist. Its efficient 5-step synthesis, which notably requires no chromatography [1], may offer practical advantages for derivatization and scale-up relative to more synthetically complex CRF-1 antagonists. Its well-defined and quantitatively characterized profile—including high affinity (Ki = 1 nM) and functional cellular activity (IC50 = 93 nM) —provides a clear reference point for evaluating new chemical entities.

CNS Target Engagement & Behavioral Studies

Studies that require a potent, orally bioavailable tool to block the neuroendocrine stress response would benefit from selecting NGD 98-2. The compound has been shown to dose-dependently reduce restraint stress-induced ACTH increases in vivo [1]. This specific endocrine endpoint, combined with its robust target engagement and oral bioavailability, validates its use in experiments dissecting the central regulation of the HPA axis and the physiological consequences of acute and chronic stress.

Application

Selection Property

Validation Focus

Stress-induced GI in vivo models

FPO inhibition benchmarking

Dose-model response context

High-affinity CRF1 binding studies

Receptor target binding affinity

Target binding assay context

Topology 2 selective antagonism

Binding mode differentiation

Pathway-mechanism research context

CNS target engagement & behavioral studies

Brain penetrance & RO confirmation

Ex vivo/in vivo RO context

• [1] Hodgetts KJ, Ge P, Yoon T, De Lombaert S, Brodbeck R, Gulianello M, et al. Discovery of N-(1-ethylpropyl)-[3-methoxy-5-(2-methoxy-4-trifluoromethoxyphenyl)-6-methyl-pyrazin-2-yl]amine 59 (NGD 98-2): an orally active corticotropin releasing factor-1 (CRF-1) receptor antagonist. J Med Chem. 2011;54(12):4187-206. View Source
• [2] Million M, Zhao JF, Luckey A, Czimmer J, Maynard GD, Kehne J, et al. The newly developed CRF1-receptor antagonists, NGD 98-2 and NGD 9002, suppress acute stress-induced stimulation of colonic motor function and visceral hypersensitivity in rats. PLoS One. 2013;8(8):e73083. View Source